Cas no 1567942-08-8 ((1R)-2-Amino-1-(5-bromothiophen-2-yl)ethan-1-ol)

• Product Name: (1R)-2-Amino-1-(5-bromothiophen-2-yl)ethan-1-ol
• CAS No: 1567942-08-8
• MF: C₆H₈BrNOS
• MW: 222.102819442749
• CID: 5690086
• PubChem ID: 83001106
• Update Time: 2025-05-25

(1R)-2-Amino-1-(5-bromothiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS021321057
• EN300-1147007
• 1567942-08-8
• (1R)-2-amino-1-(5-bromothiophen-2-yl)ethan-1-ol
• 2-Thiophenemethanol, α-(aminomethyl)-5-bromo-, (αR)-
• (1R)-2-Amino-1-(5-bromothiophen-2-yl)ethan-1-ol

• Inchi： 1S/C6H8BrNOS/c7-6-2-1-5(10-6)4(9)3-8/h1-2,4,9H,3,8H2/t4-/m1/s1
• InChI Key： LYVCMUPALSKCNE-SCSAIBSYSA-N
• SMILES： BrC1=CC=C([C@@H](CN)O)S1

Computed Properties

• Exact Mass: 220.95100g/mol
• Monoisotopic Mass: 220.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.710±0.06 g/cm3(Predicted)
• Boiling Point: 357.5±37.0 °C(Predicted)
• pka: 11.18±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R)-2-Amino-1-(5-bromothiophen-2-yl)ethan-1-ol

Introduction to (1R)-2-Amino-1-(5-bromothiophen-2-yl)ethan-1-ol and Its Significance in Modern Chemical Biology

(1R)-2-Amino-1-(5-bromothiophen-2-yl)ethan-1-ol, with the CAS number 1567942-08-8, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular research. This compound belongs to a class of molecules that incorporate both amino and bromothiophene functional groups, which are known for their diverse biological activities and synthetic utility.

The molecular structure of (1R)-2-Amino-1-(5-bromothiophen-2-yl)ethan-1-ol consists of an ethanol backbone substituted with a (1R)-configured amino group and a 5-bromothiophene ring. The presence of these functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds that are prevalent in pharmaceuticals. The bromothiophene moiety, in particular, is a key feature that enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from thiophene-based scaffolds. Thiophenes and their derivatives have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The compound (1R)-2-Amino-1-(5-bromothiophen-2-yl)ethan-1-ol is no exception and has been explored in several preclinical studies for its potential pharmacological effects.

One of the most compelling aspects of this compound is its stereochemical configuration. The (1R)-configuration at the chiral center imparts specific spatial arrangements to the molecule, which can influence its interactions with biological targets. This stereochemical control is crucial in drug design, as it can significantly impact the efficacy and selectivity of a drug candidate. Researchers have been particularly interested in how this specific configuration affects the molecule's ability to bind to enzymes and receptors, which are critical steps in many biological pathways.

The bromothiophene ring in (1R)-2-Amino-1-(5-bromothiophen-2-yl)ethan-1-ol also serves as a valuable handle for further chemical modifications. This allows chemists to introduce additional functional groups or link the molecule to other bioactive units, thereby expanding its potential applications. For instance, recent studies have demonstrated the use of this compound as a precursor in the synthesis of more complex molecules that exhibit enhanced biological activity. These studies highlight the importance of (1R)-2-Amino-1-(5-bromothiophen-2-yl)ethan-1-ol as a building block in medicinal chemistry.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties and potential applications of this compound. Molecular modeling techniques have been employed to predict how (1R)-2-Amino-1-(5-bromothiophen-2-yl)ethan-1-ol interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and mechanism of action, which are essential for designing more effective drug candidates.

The compound's potential applications extend beyond drug discovery. It has been explored as a key intermediate in materials science, particularly in the development of organic semiconductors and light-emitting diodes (OLEDs). The unique electronic properties of thiophene derivatives make them suitable for use in these advanced materials. Researchers have been particularly interested in how the bromine atom can be used to modulate the electronic characteristics of these materials, leading to improved performance and functionality.

In conclusion, (1R)-2-Amino-1-(5-bromothiophen-2-yl)ethan-1-ol (CAS no. 1567942-08-8) is a multifaceted compound with significant potential in both chemical biology and materials science. Its unique structural features, including the (1R)-configured amino group and the 5-bromothiophene ring, make it a valuable intermediate for organic synthesis and a promising candidate for further pharmacological exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics and advanced materials.